N,N-Diethyl-N-methylethanaminium iodide

• IUPAC Name: triethyl(methyl)azanium;iodide
• InChI: InChI=1S/C7H18N.HI/c1-5-8(4,6-2)7-3;/h5-7H2,1-4H3;1H/q+1;/p-1
• InChI Key: NDPWCNORTYFYDW-UHFFFAOYSA-M
• Canonical SMILES: CC[N+](C)(CC)CC.[I-]
• Molecular Formula: C7H18IN
• Related CAS: 302-57-8 (Parent)
• DSSTOX Substance ID: DTXSID20883630
• Molecular Weight: 243.13 g/mol
• CAS RN: 994-29-6

Description

N,N-Diethyl-N-methylethanaminium iodide, commonly known as DEMI, is a quaternary ammonium salt used as a reagent in organic synthesis. It is a colorless, water-soluble compound that has been used for a variety of purposes, including as a catalyst for organic reactions, as an electrolyte in electrochemical experiments, and as an ion-pairing reagent in chromatography. DEMI has been studied for its potential applications in a number of scientific research areas, including biochemical and physiological effects, drug synthesis and delivery, and drug metabolism.

Scientific Research Applications

Dye-Sensitized Solar Cells

N,N-Diethyl-N-methylethanaminium iodide is used in the development of dye-sensitized solar cells. A study by Wang et al. (2004) discussed the synthesis of a novel family of room temperature ionic liquids, including N,N-diethyl-N′,N′-dipropyl-N′′-hexyl-N′′-methylguanidinium iodide, which was successfully used as an iodide resource in dye-sensitized nanocrystalline solar cells. This application achieved a power conversion efficiency of 5.9% under specific conditions (Wang et al., 2004).

Semiconducting Properties

Stoumpos et al. (2013) explored the semiconducting properties of hybrid metal iodide perovskites with organic cations, which included this compound. These compounds displayed high mobilities and near-infrared photoluminescent properties, indicating their potential use in electronic and photovoltaic applications (Stoumpos et al., 2013).

Protein Fluorescence Studies

Lehrer (1971) investigated the effect of iodide, including this compound, on the tryptophyl fluorescence of model compounds and lysozyme. This research provided insights into the use of iodide as a selective quencher for studying protein fluorescence, enhancing the understanding of protein structures and interactions (Lehrer, 1971).

Chemical Synthesis and Reactions

Gilyarov et al. (1968) examined the kinetics of reactions involving N-methylphosphamidines, which are related to this compound. Their research contributed to the understanding of basicities and methylation rates in chemical synthesis, informing the design and optimization of various synthetic processes (Gilyarov et al., 1968).

Safety and Hazards

Safety data for N,N-Diethyl-N-methylethanaminium iodide suggests that it should be handled with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.